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Compound of Interest

Compound Name: Nithiamide

Cat. No.: B1678952

An In-depth Analysis of the Chemical Structure,
Properties, and Antiprotozoal Activity of N-(5-nitro-
1,3-thiazol-2-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of Nithiamide, a nitrothiazole derivative with demonstrated antiprotozoal activity.
This document consolidates key data on its chemical structure, physicochemical properties,
and in vitro efficacy against pathogenic protozoa. Detailed experimental methodologies are
provided to facilitate further research and development.

Chemical Structure and Identification

Nithiamide, systematically named N-(5-nitro-1,3-thiazol-2-yl)acetamide, is a synthetic
compound belonging to the nitrothiazole class. Its chemical identity is well-established through
various spectroscopic and analytical techniques.
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Identifier Value

IUPAC Name N-(5-nitro-1,3-thiazol-2-yl)acetamide[1]
Molecular Formula C5H5N3039[1]

SMILES CC(=0)NC1=NC=C(S1)--INVALID-LINK--[O-][1]
InChl Key UJRRDDHEMZLWFI-UHFFFAQYSA-N[1]

CAS Number 140-40-9[1]

Physicochemical Properties

A summary of the key physicochemical properties of Nithiamide is presented below. These

properties are crucial for understanding its behavior in biological systems and for formulation

development.

Property Value Source

Molecular Weight 187.18 g/mol PubChem[1]

Appearance Solid Cayman Chemical[2]
DMF: 3 mg/mLDMSO: 10

Solubility mg/mLEthanol: InsolublePBS Cayman Chemical[2]
(pH 7.2): Insoluble

Amax 235, 339 nm Cayman Chemical[2]

Antiprotozoal Activity

Nithiamide has demonstrated significant in vitro activity against amitochondriate protozoan

parasites, including Giardia intestinalis and Trichomonas vaginalis. The following table

summarizes its potency, as determined by the half-maximal inhibitory concentration (IC50).
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Reference Drug

Reference Drug

Organism IC50 (pM) (Metronidazole) (Nitazoxanide) IC50
IC50 (uM) (uM)

Giardia intestinalis 0.022 9.7 0.12

Trichomonas vaginalis  0.49 2.24 Not Reported

Data sourced from Navarrete-Vazquez, G., et al. (2015).[3][4]

Experimental Protocols

The following sections detail the methodologies for the in vitro evaluation of the antiprotozoal

activity of Nithiamide.

In Vitro Susceptibility Assay for Giardia intestinalis

This protocol outlines the procedure for determining the IC50 of Nithiamide against Giardia

intestinalis trophozoites.
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Trophozoite Culture

Start with G. intestinalis
(ATCC 30957) trophozoites

Culture in TYI-S-33 medium
supplemented with bovine serum
and antibiotics at 37°C

Harvest trophozoites in
logarithmic growth phase

Susceptibility Assay
v

Seed 96-well plates with
harvested trophozoites

Y
Add serial dilutions of
Nithiamide (in DMSO)

v

Incubate plates at 37°C
for 48 hours

A4
[ Determine cell viability
(

e.g., using resazurin assay)

v

Calculate IC50 values
from dose-response curves
- J

Controls

DMSO (vehicle) control

Metronidazole and
Nitazoxanide controls
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Trophozoite Culture

Start with T. vaginalis
(e.g., ATCC 30001) trophozoites

Culture in TYM medium
supplemented with horse serum
at 37°C

Harvest trophozoites in
logarithmic growth phase

Susceptibil%"[y Assay

Seed 96-well plates with
harvested trophozoites

\ 4
Add serial dilutions of
Nithiamide (in DMSO)

A4

Incubate plates at 37°C . .
l for 24 hours DMSO (vehicle) control Metronidazole control

A4
[Determine Minimum Lethaj

Controls

Concentration (MLC) by
microscopic observation

v

Calculate 1C50 values
from viability data

(N
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Protozoan Parasite Cell

Nithiamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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